Cas no 479028-64-3 (Benzofuran-4-sulfonyl chloride)

• Product Name: Benzofuran-4-sulfonyl chloride
• CAS No: 479028-64-3
• MF: C₈H₅ClO₃S
• MW: 216.641500234604
• CID: 2647787
• PubChem ID: 21962531
• Update Time: 2025-05-25

Benzofuran-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• BENZOFURAN-4-SULFONYL CHLORIDE
• SCHEMBL1501133
• benzofuran-4-sulfonylchloride
• 4-Benzofuransulfonyl chloride
• 1-benzofuran-4-sulfonyl chloride
• 479028-64-3
• DB-380562
• EN300-764081
• Benzofuran-4-sulfonyl chloride

• MDL： MFCD25542245
• Inchi： 1S/C8H5ClO3S/c9-13(10,11)8-3-1-2-7-6(8)4-5-12-7/h1-5H
• InChI Key： YWOBUTQJEBYZTR-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=CC2=C1C=CO2)(=O)=O

Computed Properties

• Exact Mass: 215.9647929Da
• Monoisotopic Mass: 215.9647929Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on Benzofuran-4-sulfonyl chloride

Benzofuran-4-sulfonyl Chloride: A Comprehensive Overview

Benzofuran-4-sulfonyl chloride, also known by its CAS number 479028-64-3, is a highly versatile and valuable compound in the field of organic chemistry. This compound has garnered significant attention due to its unique structural properties and wide-ranging applications in various industries. In this article, we will delve into the latest research findings, chemical properties, synthesis methods, and applications of benzofuran-4-sulfonyl chloride, providing a comprehensive understanding of its significance in modern chemical science.

The molecular structure of benzofuran-4-sulfonyl chloride consists of a benzofuran ring system with a sulfonyl chloride group attached at the 4-position. This arrangement imparts the compound with unique electronic and steric properties, making it highly reactive and suitable for various chemical transformations. Recent studies have highlighted its role as an efficient reagent in sulfonation reactions, where it serves as a sulfonylating agent for aromatic compounds. The reactivity of benzofuran-4-sulfonyl chloride is attributed to the electron-withdrawing effect of the sulfonyl group, which activates the benzofuran ring for electrophilic substitution.

One of the most notable advancements in the study of benzofuran-4-sulfonyl chloride is its application in drug discovery and development. Researchers have explored its potential as a building block for constructing bioactive molecules with therapeutic properties. For instance, recent findings suggest that derivatives of benzofuran-4-sulfonyl chloride exhibit promising anti-inflammatory and antioxidant activities, making them potential candidates for developing novel pharmaceutical agents.

In addition to its role in drug discovery, benzofuran-4-sulfonyl chloride has found applications in materials science. Its ability to form stable sulfonamides through nucleophilic aromatic substitution reactions has made it a valuable component in the synthesis of advanced materials, such as high-performance polymers and coatings. The latest research indicates that these materials exhibit enhanced thermal stability and mechanical strength, which are desirable properties for industrial applications.

The synthesis of benzofuran-4-sulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions. One common method involves the sulfonation of benzofuran using sulfur trioxide or other sulfonylation agents, followed by chlorination to introduce the sulfonyl chloride group. Recent innovations in catalytic systems have enabled more efficient and environmentally friendly synthesis routes, reducing production costs and minimizing waste generation.

In terms of safety considerations, handling benzofuran-4-sulfonyl chloride requires adherence to standard laboratory protocols due to its reactive nature. Proper personal protective equipment (PPE) should be worn during handling, and storage should be carried out in accordance with recommended guidelines to ensure stability and prevent contamination.

In conclusion, benzofuran-4-sulfonyl chloride, with its CAS number 479028-64-3, stands as a pivotal compound in contemporary chemical research and industrial applications. Its versatility as a reagent and building block has been underscored by recent advancements in drug discovery, materials science, and synthetic chemistry. As research continues to explore new avenues for its utilization, the significance of this compound is expected to grow further, solidifying its position as an essential tool in the chemist's arsenal.